Cas no 97305-12-9 (Ethyl (2,6-Difluorobenzoyl)acetate)

Ethyl (2,6-Difluorobenzoyl)acetate structure

97305-12-9 structure

Product Name:Ethyl (2,6-Difluorobenzoyl)acetate

CAS No:97305-12-9

MF:C₁₁H₁₀F₂O₃

MW:228.192110538483

MDL:MFCD11041490

CID:1988354

PubChem ID:13550002

Update Time:2024-10-25

Ethyl (2,6-Difluorobenzoyl)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate
- Ethyl 3-(2,6-Difluorophenyl)-3-oxopropionate
- 3-(2,6-DIFLUORO-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
- GLRNJDWFZNOBHC-UHFFFAOYSA-N
- Ethyl (2,6-difluorobenzoyl)acetate
- 4044AJ
- SY058442
- AX8291998
- 3-(2,6-Difluorophenyl)-3-oxopropanoic acid ethyl ester
- Benzenepropanoic acid, 2,6-difluoro-beta-oxo-, ethyl ester
- Ethyl 2,6-difluoro-β-oxobenzenepropanoate (ACI)
- Ethyl 2,6-difluorobenzoylacetate
- Ethyl 3-(2,6-difluorophenyl)-3-oxo-propanoate
- A1-12302
- 97305-12-9
- SCHEMBL1931504
- DTXSID90543552
- AKOS009259976
- CS-0099786
- Ethyl3-(2,6-Difluorophenyl)-3-oxopropionate
- AC7471
- DB-261536
- SB40336
- XDA30512
- MFCD11041490
- AS-66165
- Ethyl (2,6-Difluorobenzoyl)acetate
- MDL： MFCD11041490
- Inchi： 1S/C11H10F2O3/c1-2-16-10(15)6-9(14)11-7(12)4-3-5-8(11)13/h3-5H,2,6H2,1H3
- InChI Key： GLRNJDWFZNOBHC-UHFFFAOYSA-N
- SMILES： O=C(CC(C1C(F)=CC=CC=1F)=O)OCC

Computed Properties

Exact Mass: 228.05980050g/mol
Monoisotopic Mass: 228.05980050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4
XLogP3: 2.2

Ethyl (2,6-Difluorobenzoyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ728-250mg	Ethyl (2,6-Difluorobenzoyl)acetate	97305-12-9	97%	250mg	1365CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ728-1g	Ethyl (2,6-Difluorobenzoyl)acetate	97305-12-9	97%	1g	864.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ728-100mg	Ethyl (2,6-Difluorobenzoyl)acetate	97305-12-9	97%	100mg	627CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0384-1g	3-(2,6-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester	97305-12-9	97%	1g	2527.17CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0384-5g	3-(2,6-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester	97305-12-9	97%	5g	10108.67CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0384-500mg	3-(2,6-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester	97305-12-9	97%	500mg	1687.6CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0384-250mg	3-(2,6-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester	97305-12-9	97%	250mg	1263.58CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0384-100mg	3-(2,6-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester	97305-12-9	97%	100mg	1060.05CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0384-50mg	3-(2,6-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester	97305-12-9	97%	50mg	831.08CNY	2021-05-08
Alichem	A019116965-1g	Ethyl 3-(2,6-difluorophenyl)-3-oxopropanoate	97305-12-9	95%	1g	$374.50	2023-08-31

Ethyl (2,6-Difluorobenzoyl)acetate Production Method

Production Method 1

6148-64-7

18063-02-0

97305-12-9

Reaction Conditions

1.1 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 10 - 15 °C; 2.5 h, rt; rt → 0 °C
1.2 Reagents: Triethylamine ; rt; rt → 15 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: Reinvestigation of prototropic photochromism: 3-benzoyl-2-benzylchromones

Rossollin, V.; Lokshin, V.; Samat, A.; Guglielmetti, R., Tetrahedron, 2003, 59(39), 7725-7731

Production Method 2

6148-64-7

18063-02-0

97305-12-9

Reaction Conditions

1.1 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 0 °C; 3.5 h, rt; rt → 0 °C
1.2 0 °C; 1.5 h, 0 °C; 2 h, rt

Reference

: Herbicidal cinnoline derivatives and their preparation

, World Intellectual Property Organization, , ,

Production Method 3

18063-02-0

1071-46-1

97305-12-9

Reaction Conditions

Reference

: Pollen suppressant comprising a fused pyridazine

, European Patent Organization, , ,

Production Method 4

6148-64-7

18063-02-0

97305-12-9

Reaction Conditions

1.1 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 0 °C; 3.5 h, rt; rt → 0 °C
1.2 0 °C; 1.5 h, 0 °C; 2 h, rt; 18 h, rt

Reference

: Herbicidal cinnoline derivatives

, World Intellectual Property Organization, , ,

Production Method 5

6148-64-7

385-00-2

97305-12-9

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Acetonitrile ; 2 h, 25 °C
1.2 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 25 °C; 2 h, 50 °C; 12 h, 70 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

: Preparation of non-macrocyclic α-keto amide compounds as calpain modulators

, World Intellectual Property Organization, , ,

Production Method 6

18063-02-0

97305-12-9

Reaction Conditions

1.1 Reagents: Lithium Solvents: Ethyl acetate ; 30 min, cooled; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Pyrazole derivatives as inhibitors of lactate dehydrogenase and their preparation

, World Intellectual Property Organization, , ,

Production Method 7

6148-64-7

385-00-2

97305-12-9

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ; 6 h, rt
1.2 Reagents: Magnesium chloride Solvents: Tetrahydrofuran ; 6 h, 50 - 60 °C; 60 °C → rt; 18 h, rt; 3 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 2, rt

Reference

: Pyrazolo[4,3-c]cinnolin-3-one derivatives as M1 receptor positive allosteric modulators and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 8

18063-02-0

1071-46-1

97305-12-9

Reaction Conditions

Reference

: Preparation of a fused pyridazinone as pollen suppressants

, United States, , ,

Production Method 9

97305-12-9

Reaction Conditions

Reference

: Cytotoxic quinolines. Part 3. Synthesis of 1-azolylalkyl-4(1H)-quinolones as cytotoxic agents

Abel, Mark D.; Micetich, Ronald G.; Nukatsuka, Mamoru; Oreski, A. Bernadette; Tempest, Mark L.; et al, Drug Design and Discovery, 1996, 14(2), 115-127

Production Method 10

97305-12-9

Reaction Conditions

Reference

: Preparation of β-keto carboxylic acid esters from malonates and benzoyl fluorides

, Japan, , ,

Ethyl (2,6-Difluorobenzoyl)acetate Raw materials

Ethyl (2,6-Difluorobenzoyl)acetate Preparation Products

Ethyl (2,6-Difluorobenzoyl)acetate (97305-12-9)

Ethyl (2,6-Difluorobenzoyl)acetate Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

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